Cas no 886954-74-1 (N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 886954-74-1
• MF: C₁₇H₁₆FN₃O₄S₂
• MW: 409.455044746399
• CID: 5479803
• Update Time: 2025-11-01

N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-[(7-fluoro-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C17H16FN3O4S2/c1-2-25-14-6-4-3-5-12(14)19-16(22)10-26-17-20-13-8-7-11(18)9-15(13)27(23,24)21-17/h3-9H,2,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： NFCZHXHODNNDCB-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C(N([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C([H])([H])[H])=O)F)(=O)=O

Additional information on N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

N-(2-Ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No 886954-74-1, known as N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The molecular structure of N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide is characterized by a benzothiadiazine ring system fused with a sulfonamide group. The presence of a fluoro substituent at the 7-position of the benzothiadiazine ring introduces unique electronic properties, which enhance the compound's bioavailability and stability. Additionally, the ethoxyphenyl group attached to the sulfonamide moiety contributes to improved solubility and pharmacokinetic profiles.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current green chemistry principles.

In terms of biological activity, N-(2-ethoxyphenyl)-2-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide has demonstrated potent anti-inflammatory effects in vitro. Studies conducted on human macrophage cells have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary in vivo experiments in animal models of arthritis have revealed significant reduction in joint inflammation and cartilage degradation.

The anti-cancer potential of this compound has also been explored extensively. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549). Mechanistic investigations suggest that this compound induces apoptosis by modulating key signaling pathways such as MAPK and NF-kB. Additionally, it has been found to enhance the efficacy of conventional chemotherapy drugs through synergistic effects.

Another area of interest is the potential application of N-(2-Ethoxyphenyl)-2-(7-fluoro...sulfanylacetamide in neurodegenerative diseases. Recent findings indicate that this compound may protect against oxidative stress and mitochondrial dysfunction in neuronal cells. This suggests its potential role in treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, N-(2-Ethoxyphenyl)-2-(7-fluoro...sulfanylacetamide represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure combined with favorable pharmacological properties makes it an attractive candidate for further preclinical and clinical development. As research continues to uncover its full potential, this compound holds great promise for advancing modern medicine.